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For Researchers, Scientists, and Drug Development Professionals

Introduction

L-xylonic acid, a five-carbon aldonic acid, and its conjugate base, L-xylonate, are increasingly
recognized for their potential in various industrial and biomedical applications. Derived from the
oxidation of L-xylose, a component of hemicellulose, these molecules represent a key area of
interest in the development of bio-based chemicals and pharmaceuticals. This technical guide
provides a comprehensive overview of the core properties of L-xylonic acid and L-xylonate,
detailed experimental protocols for their analysis, and a discussion of their known biological
significance.

Chemical and Physical Properties

L-xylonic acid is a water-soluble, non-volatile, and non-toxic organic acid.[1][2] Its properties
are comparable to those of D-gluconic acid, a widely used commodity chemical.[1] The
quantitative properties of L-xylonic acid and L-xylonate are summarized in the tables below.

Table 1: General Properties of L-Xylonic Acid
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Property Value Reference(s)
Molecular Formula CsH1006 [3]

Molecular Weight 166.13 g/mol [3114]
Appearance White solid [3]

Melting Point 120-122 °C [3]

pKa ~3.65 [5]

N Water-soluble, Sparingly
Solubility _ [3][6]
soluble in Methanol

Optical Activity [0]/D -18£2°, ¢ = 1 in H20 [4]

ble 2: ies of L-Xul Coni |

Property Value Reference(s)
Molecular Formula CsH906™

Molecular Weight 165.12 g/mol

Charge -1

Biological and Biochemical Properties
Metabolic Production

L-xylonic acid is a metabolic product of L-xylose oxidation in various microorganisms. The
biotechnological production of xylonic acid is a subject of ongoing research, with organisms like
Gluconobacter oxydans being particularly efficient in this conversion.[7] The accumulation of D-
xylonic acid has been identified as a potential bottleneck in some engineered metabolic
pathways, and its toxicity at high concentrations can perturb cell growth and enzymatic activity.

[8]

Chelation

L-xylonic acid and its conjugate base, L-xylonate, are known to be effective chelating agents.
[9] This property allows them to bind to metal ions, which is relevant for applications such as
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their use as a dispersant in cement.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1240044?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

